N-(4-Cyanothian-4-yl)-4-prop-2-ynoxybenzamide

• IUPAC Name: N-(4-cyanothian-4-yl)-4-prop-2-ynoxybenzamide
• InChI: InChI=1S/C16H16N2O2S/c1-2-9-20-14-5-3-13(4-6-14)15(19)18-16(12-17)7-10-21-11-8-16/h1,3-6H,7-11H2,(H,18,19)
• InChI Key: HPOSNGFKVXTHQQ-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=C(C=C1)C(=O)NC2(CCSCC2)C#N
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

N-(4-Cyanothian-4-yl)-4-prop-2-ynoxybenzamide, commonly referred to as CTB or compound 25, is a synthetic molecule that has been studied for its potential as a therapeutic agent. CTB belongs to the class of compounds known as thiazole derivatives, which have been shown to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Characterization

• Chemodivergent Annulations via C-H Activation : A study explored chemodivergent and redox-neutral annulations between N-methoxybenzamides and sulfoxonium ylides through Rh(iii)-catalyzed C-H activation. This process highlights the potential of using similar compounds in synthetic organic chemistry for constructing complex molecules, which could be applicable for materials science and pharmaceuticals (Xu et al., 2018).

Biological Activities

• Antimicrobial Screening : Derivatives of benzamides, such as the series of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides, have been synthesized and screened for their in vitro antibacterial and antifungal activities. This suggests the utility of related compounds in developing new antimicrobial agents (Desai et al., 2013).

Material Science

• Nanoparticles and Nanocrystals : A nickel(II) complex of a benzamide derivative was synthesized, characterized, and used as a precursor for the deposition of nickel sulfide nanocrystals. This indicates the potential application of similar compounds in material science, particularly in the synthesis of nanoparticles with specific properties (Saeed et al., 2013).

Analytical Chemistry

• Molar Refraction and Polarizability : Studies on antiemetic drugs structurally related to benzamides in aqueous solutions have been conducted to understand their molar refraction and polarizability, indicating the potential for similar compounds to be analyzed for their physical and chemical properties in solution (Sawale et al., 2016).